![molecular formula C12H13NOS B2866416 4-[(Thiophen-2-ylmethylamino)methyl]phenol CAS No. 724699-65-4](/img/structure/B2866416.png)
4-[(Thiophen-2-ylmethylamino)methyl]phenol
Overview
Description
4-[(Thiophen-2-ylmethylamino)methyl]phenol, also known as TMAP, is a compound that has been extensively studied due to its interesting chemical and biological properties. It has a CAS Number of 3139-28-4 and a molecular weight of 205.28 .
Molecular Structure Analysis
The linear formula of 4-[(Thiophen-2-ylmethylamino)methyl]phenol is C11H11NOS . The InChI code is 1S/C11H11NOS/c13-10-5-3-9(4-6-10)12-8-11-2-1-7-14-11/h1-7,12-13H,8H2 .Physical And Chemical Properties Analysis
The melting point of 4-[(Thiophen-2-ylmethylamino)methyl]phenol is 105°C . Other physical and chemical properties such as boiling point, density, and solubility were not found in the sources I accessed.Scientific Research Applications
High-Performance Liquid Chromatography (HPLC)
4-[(Thiophen-2-ylmethylamino)methyl]phenol derivatives have been explored as fluorogenic labeling agents for the HPLC of biologically important thiols. These compounds react selectively and rapidly with thiols to give fluorescent adducts, facilitating the detection and analysis of these biologically significant molecules in pharmaceutical formulations (Gatti et al., 1990).
Environmental Monitoring and Biodegradation
Derivatives of 4-[(Thiophen-2-ylmethylamino)methyl]phenol have been applied in the detection of hazardous thiophenols in the environment and living cells. These compounds have enabled the development of NIR fluorescent detection methods for thiophenols, providing a tool for monitoring these toxic substances in environmental water samples and living cells (Haixian Ren et al., 2020).
Synthesis of Electroactive Polymers
The compound has been used in the synthesis of electroactive phenol-based polymers. These polymers have potential applications in electronic devices due to their conductive properties. The synthesis involves electrochemical polymerization, indicating the compound's versatility in creating materials with specific electronic functionalities (I. Kaya & A. Aydın, 2012).
Biological Evaluation and DNA Interaction Studies
4-[(Thiophen-2-ylmethylamino)methyl]phenol derivatives have been synthesized and evaluated for their antimicrobial and antidiabetic activities. These compounds exhibit broad-spectrum activities against various strains, indicating their potential as therapeutic agents. Additionally, their interactions with human DNA suggest potential applications in anticancer strategies (Bushra Rafique et al., 2022).
Safety and Hazards
properties
IUPAC Name |
4-[(thiophen-2-ylmethylamino)methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NOS/c14-11-5-3-10(4-6-11)8-13-9-12-2-1-7-15-12/h1-7,13-14H,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFCPBCZKFGYPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNCC2=CC=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride](/img/structure/B2866336.png)
![6-(4-{[(6-cyclopropylpyridazin-3-yl)oxy]methyl}piperidin-1-yl)-9H-purine](/img/structure/B2866339.png)
![5-[(ethylsulfanyl)methyl]-N-(2-oxo-1-phenylazetidin-3-yl)-1,2-oxazole-3-carboxamide](/img/structure/B2866340.png)
![3-{[(3-fluorophenyl)(methyl)amino]sulfonyl}-N-(4-methoxyphenyl)-4-phenylthiophene-2-carboxamide](/img/structure/B2866344.png)
![2-[(4-Methoxyphenyl)methylsulfanyl]-4-(4-methoxyphenyl)sulfanyl-6-(methylsulfanylmethyl)pyrimidine](/img/structure/B2866345.png)
![N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-ethoxybenzamide](/img/structure/B2866348.png)
![2-(2,4-dichlorophenoxy)-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B2866350.png)
![5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2,3-dicarboxylic acid](/img/structure/B2866351.png)
![(E)-2-cyano-3-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-N-(2-nitrophenyl)prop-2-enamide](/img/structure/B2866352.png)
![ethyl 5-(4-oxo-4H-chromene-2-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate](/img/structure/B2866355.png)